Cas no 2757895-35-3 (2,6-diazaspiro3.5nonane-5,8-dione)

• Product Name: 2,6-diazaspiro3.5nonane-5,8-dione
• CAS No: 2757895-35-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5627984
• PubChem ID: 157956066
• Update Time: 2025-06-11

2,6-diazaspiro3.5nonane-5,8-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-diazaspiro[3.5]nonane-5,8-dione
• 2757895-35-3
• EN300-28317834
• 2,6-diazaspiro3.5nonane-5,8-dione

• Inchi： 1S/C7H10N2O2/c10-5-1-7(3-8-4-7)6(11)9-2-5/h8H,1-4H2,(H,9,11)
• InChI Key： DYOJNKVSOCQMCX-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(CN1)=O)CNC2

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 58.2Ų

Additional information on 2,6-diazaspiro3.5nonane-5,8-dione

Introduction to 2,6-diazaspiro3.5nonane-5,8-dione (CAS No: 2757895-35-3)

2,6-diazaspiro3.5nonane-5,8-dione, identified by the Chemical Abstracts Service Number (CAS No) 2757895-35-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic compound features a unique arrangement of nitrogen atoms and carbonyl groups, which contribute to its distinct chemical properties and potential biological activities. The spirocyclic framework itself is a privileged scaffold in drug discovery, often exhibiting enhanced metabolic stability and improved binding affinity to biological targets.

The molecular structure of 2,6-diazaspiro3.5nonane-5,8-dione consists of two fused rings: a spirocyclic system containing three-membered and five-membered rings, with nitrogen atoms integrated into the core structure. The presence of two carbonyl groups at the 5 and 8 positions further enhances its reactivity and functionalization potential. This compound belongs to a class of molecules that have been extensively studied for their pharmacological properties, particularly in the context of enzyme inhibition and modulation of signaling pathways.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique structural features and biological relevance. Spirocycles are known for their rigid conformation, which can be advantageous in designing molecules that fit precisely into biological binding pockets. The nitrogen atoms in 2,6-diazaspiro3.5nonane-5,8-dione contribute to its ability to interact with various biological targets through hydrogen bonding or other non-covalent interactions. This makes it a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of 2,6-diazaspiro3.5nonane-5,8-dione is its potential as a building block for more complex drug candidates. Its rigid spirocyclic core can be modified through functional group transformations to create derivatives with tailored biological activities. For instance, researchers have explored its utility in designing inhibitors targeting enzymes such as kinases and proteases, which are key players in numerous disease pathways. The compound's ability to undergo selective modifications while maintaining structural integrity makes it an attractive intermediate in synthetic chemistry.

The synthesis of 2,6-diazaspiro3.5nonane-5,8-dione presents both challenges and opportunities for chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed reactions and organocatalytic approaches. These developments have not only simplified the synthesis but also opened new avenues for exploring its derivatives.

Recent studies have highlighted the biological significance of 2,6-diazaspiro3.5nonane-5,8-dione by investigating its interactions with various biomolecules. For example, computational studies have suggested that this compound may bind to proteins involved in inflammatory responses and cancer progression. Experimental validation through techniques such as X-ray crystallography has provided insights into its binding mode and affinity for these targets. These findings underscore the potential of 2,6-diazaspiro3.5nonane-5,8-dione as a lead compound for further drug development.

The pharmaceutical industry has taken notice of the promise offered by 2,6-diazaspiro3.5nonane-5,8-dione, leading to several ongoing research projects aimed at optimizing its pharmacological properties. Researchers are focusing on enhancing its solubility, bioavailability, and selectivity while minimizing potential side effects. Preclinical studies are underway to evaluate its efficacy in animal models of various diseases. These efforts are part of a broader trend toward developing next-generation therapeutics based on innovative molecular scaffolds like spirocycles.

The role of computational chemistry in studying 2,6-diazaspiro3.5nonane-5,8-dione cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. By simulating these interactions computationally, researchers can gain valuable insights into its mechanism of action and guide the design of more effective derivatives. This interdisciplinary approach combines experimental chemistry with computational power to accelerate the discovery process.

The future prospects for 2,6-diazaspiro3.5nonane-5,8-dione are bright given its unique structural features and potential biological activities. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is likely to play a significant role in the development of novel therapeutics across multiple therapeutic areas including oncology, immunology, and neurology.